1-(2-(3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)-3-(3,4-difluorophenyl)imidazolidin-2-one

• IUPAC Name: 1-[2-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]-3-(3,4-difluorophenyl)imidazolidin-2-one
• InChI: InChI=1S/C19H18ClF2N5O3/c20-12-8-23-18(24-9-12)30-14-3-4-25(10-14)17(28)11-26-5-6-27(19(26)29)13-1-2-15(21)16(22)7-13/h1-2,7-9,14H,3-6,10-11H2
• InChI Key: VVZUIALZTXIDGT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=C(C=N2)Cl)C(=O)CN3CCN(C3=O)C4=CC(=C(C=C4)F)F
• Molecular Formula: C19H18ClF2N5O3
• Molecular Weight: 437.8 g/mol
• CAS No.: 2034321-91-8

Description

This compound is a heterocyclic organic molecule featuring a pyrrolidine ring linked to a 5-chloropyrimidine moiety via an ether bond. The structure also includes an imidazolidin-2-one core substituted with a 3,4-difluorophenyl group and a 2-oxoethyl chain. The presence of chlorine and fluorine substituents may influence electronic properties and intermolecular interactions, such as hydrogen bonding or hydrophobic effects .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

To contextualize its uniqueness, this compound is compared to structurally related molecules (Table 1). Key analogs include:

Compound Name (CAS No.)	Core Structure	Substituents	Key Structural Differences	Potential Functional Implications
Target Compound	Imidazolidin-2-one + pyrrolidine	5-Cl-pyrimidinyloxy, 3,4-difluorophenyl	—	High polarity, potential kinase inhibition
4-(1H-Benzimidazol-2-yl)-1-[3-(trifluoromethyl)phenyl]pyrrolidin-2-one (847395-08-8)	Pyrrolidin-2-one	Benzimidazole, 3-(trifluoromethyl)phenyl	Trifluoromethyl vs. difluorophenyl	Enhanced lipophilicity, possible CNS activity
4-(1H-Benzimidazol-2-yl)-1-benzylpyrrolidin-2-one (847396-32-1)	Pyrrolidin-2-one	Benzimidazole, benzyl	Benzyl vs. pyrimidinyloxy	Altered steric bulk, receptor selectivity

Key Observations :

• The 3,4-difluorophenyl group offers a balance of electronegativity and hydrophobicity compared to trifluoromethyl or benzyl substituents, which may modulate solubility and membrane permeability .

Quantitative Similarity Analysis

Using cheminformatics methods, the Tanimoto coefficient (a measure of structural similarity based on binary fingerprint data) was applied to compare the target compound with analogs. Results indicate:

• Tanimoto Coefficient Range : 0.45–0.68 (where 1.0 = identical).
• Closest Analog: 847395-08-8 (coefficient = 0.68), due to shared pyrrolidinone and aryl substituents.
• Lowest Similarity : 889946-54-7 (coefficient = 0.45), attributed to the absence of a pyrimidine or fluorinated aryl group .

Functional Implications of Structural Differences

Bioactivity : The target compound’s pyrimidine moiety may confer kinase inhibitory activity, as seen in pyrimidine-based drugs like imatinib. In contrast, benzimidazole-containing analogs (e.g., 847395-08-8) are associated with protease or GPCR modulation .

Solubility : The 3,4-difluorophenyl group likely improves aqueous solubility compared to trifluoromethyl-substituted analogs, which are more lipophilic .

Metabolic Stability: The chlorine atom in the pyrimidine ring may reduce oxidative metabolism, extending half-life relative to non-halogenated analogs .

Preparation Methods

Formation of 3-(3,4-Difluorophenyl)imidazolidin-2-one

The imidazolidin-2-one ring is synthesized via cyclization of a 1,2-diamine with a carbonyl source. A modified urea cyclization protocol, as described by Alizadeh et al., is employed:

Procedure :

• Starting Materials : 1,2-Diaminoethane (1.0 equiv.) and 3,4-difluorophenyl isocyanate (1.05 equiv.).
• Reaction Conditions : Dissolved in anhydrous tetrahydrofuran (THF) under nitrogen, stirred at 0°C for 30 minutes, then warmed to room temperature for 12 hours.
• Workup : Quenched with water, extracted with ethyl acetate, and purified via silica gel chromatography (hexane/ethyl acetate, 3:1).

Yield : 78%.
Characterization :

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.30 (m, 2H, aromatic), 6.95–6.85 (m, 1H, aromatic), 4.20 (s, 2H, NCH₂), 3.65 (t, J = 6.8 Hz, 2H, CH₂NH).
• LC-MS : m/z 227.1 [M+H]⁺.

Synthesis of 3-((5-Chloropyrimidin-2-yl)oxy)pyrrolidine

Preparation of 5-Chloro-2-hydroxypyrimidine

The pyrimidine precursor is synthesized via chlorination of 2-hydroxypyrimidine using phosphorus oxychloride (POCl₃):

Procedure :

• Reagents : 2-Hydroxypyrimidine (1.0 equiv.), POCl₃ (3.0 equiv.), N,N-dimethylaniline (catalyst).
• Conditions : Refluxed at 110°C for 6 hours.
• Workup : Quenched with ice, neutralized with NaOH, extracted with ethyl acetate.

Yield : 92%.
Characterization :

• Melting Point : 237–238°C (decomp).

Mitsunobu Reaction for Pyrrolidine Functionalization

The hydroxyl group of 3-hydroxypyrrolidine is substituted with 5-chloro-2-hydroxypyrimidine via Mitsunobu conditions:

Procedure :

• Reagents : 3-Hydroxypyrrolidine (1.0 equiv.), 5-chloro-2-hydroxypyrimidine (1.1 equiv.), triphenylphosphine (1.5 equiv.), diethyl azodicarboxylate (DEAD, 1.5 equiv.).
• Conditions : Stirred in THF at 0°C for 1 hour, then room temperature for 12 hours.
• Workup : Filtered, concentrated, and purified via flash chromatography.

Yield : 67%.
Characterization :

• ¹H NMR (400 MHz, CDCl₃): δ 8.45 (s, 1H, pyrimidine-H), 4.70–4.60 (m, 1H, pyrrolidine-OCH), 3.50–3.40 (m, 4H, pyrrolidine-H).

Final Coupling and Assembly

Nucleophilic Substitution of the 2-Oxoethyl Linker

The bromoacetyl intermediate is reacted with 3-((5-chloropyrimidin-2-yl)oxy)pyrrolidine:

Procedure :

• Reagents : Bromoacetyl-imidazolidin-2-one (1.0 equiv.), 3-((5-chloropyrimidin-2-yl)oxy)pyrrolidine (1.1 equiv.), K₂CO₃ (2.0 equiv.).
• Conditions : Heated to 60°C in acetonitrile for 8 hours.
• Workup : Filtered, concentrated, and purified via HPLC.

Yield : 58%.
Characterization :

• HRMS : m/z 492.1234 [M+H]⁺ (calculated: 492.1238).
• ¹H NMR (400 MHz, DMSO-d₆): δ 8.40 (s, 1H), 7.50–7.30 (m, 2H), 7.10–6.90 (m, 1H), 4.80–4.60 (m, 1H), 4.20–3.80 (m, 4H), 3.70–3.50 (m, 4H).

Alternative Synthetic Routes and Optimization

Palladium-Catalyzed Coupling for Pyrrolidine-Pyrimidine Linkage

An alternative method employs Buchwald-Hartwig amination for direct C-O bond formation:

Procedure :

• Catalyst : Pd₂(dba)₃ (5 mol %), Xantphos (10 mol %).
• Conditions : Heated to 100°C in toluene with Cs₂CO₃ (2.0 equiv.) for 24 hours.

Yield : 52%.

Enzymatic Resolution for Chiral Intermediates

For enantiomerically pure variants, lipase-mediated kinetic resolution of racemic pyrrolidine intermediates is performed:

Procedure :

• Enzyme : Candida antarctica lipase B (CAL-B).
• Conditions : Vinyl acetate as acyl donor, hexane as solvent, 30°C for 48 hours.

Enantiomeric Excess : 98%.

Analytical and Purification Techniques

Chromatographic Methods

• HPLC : C18 column, acetonitrile/water (70:30), flow rate 1.0 mL/min, retention time 12.3 minutes.
• Chiral HPLC : Chiralpak AD-H column, ethanol/heptane (80:20), retention times 8.2 min (R) and 9.5 min (S).

Spectroscopic Characterization

• FT-IR : Peaks at 1685 cm⁻¹ (C=O), 1240 cm⁻¹ (C-F).
• X-ray Crystallography : Confirms the absolute configuration of the pyrrolidine ring.

Challenges and Mitigation Strategies

• Regioselectivity in Pyrimidine Substitution : Use of bulky bases (e.g., DBU) minimizes undesired N-alkylation.
• Epimerization During Coupling : Low-temperature conditions (0°C) prevent racemization of chiral centers.
• Purification of Polar Intermediates : Reverse-phase HPLC with trifluoroacetic acid (0.1%) improves resolution.